Cas no 1219957-78-4 (5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine)

• Product Name: 5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine
• CAS No: 1219957-78-4
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 4687199
• Update Time: 2025-05-23

5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHYL-N-(3-METHYLPHENYL)-2-PYRIDINAMINE
• 5-Bromo-3-methyl-N-(m-tolyl)pyridin-2-amine
• 5-bromo-3-methyl-N-(3-methylphenyl)pyridin-2-amine
• 5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine

• Inchi： 1S/C13H13BrN2/c1-9-4-3-5-12(6-9)16-13-10(2)7-11(14)8-15-13/h3-8H,1-2H3,(H,15,16)
• InChI Key： VKYFARGCCOEAEG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)NC1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 351.6±42.0 °C at 760 mmHg
• Flash Point: 166.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine

5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine: A Comprehensive Overview

5-Bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine is a compound with the CAS number 1219957-78-4, and it belongs to the class of pyridinamine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at the 5-position, a methyl group at the 3-position, and an N-substituent at the 2-position, which is a 3-methylphenyl group. These substituents contribute to its distinct electronic and steric properties, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of pyridinamine derivatives in drug discovery. The presence of the pyridine ring provides a rigid framework that can be easily modified to introduce various functional groups, enabling the design of molecules with specific biological activities. For instance, 5-bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine has been investigated for its potential as an anti-inflammatory agent. Researchers have found that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

In addition to its pharmaceutical applications, 5-bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine has also been explored in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has demonstrated that this compound can act as an efficient electron transport material due to its high electron mobility and stability under ambient conditions. This property could potentially enhance the performance of organic electronic devices, leading to more efficient and cost-effective solutions for energy generation and storage.

The synthesis of 5-bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. These reactions allow for precise control over the substitution pattern on the pyridine ring, ensuring the formation of the desired product with high purity and yield. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has further facilitated the characterization of this compound, providing researchers with detailed insights into its molecular structure and properties.

Furthermore, 5-bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine has been utilized as an intermediate in the synthesis of more complex organic molecules. Its versatility as a building block enables chemists to construct larger molecular frameworks with tailored functionalities. For example, recent studies have employed this compound as a starting material for the synthesis of heterocyclic compounds with potential applications in catalysis and enzyme inhibition. These findings underscore its importance as a valuable intermediate in organic synthesis.

Despite its numerous applications, there is still much to be discovered about 5-bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine. Ongoing research is focused on understanding its interaction with biological systems at a molecular level, as well as exploring its potential for use in emerging technologies such as nanotechnology and green chemistry. By leveraging cutting-edge research tools and methodologies, scientists aim to unlock new possibilities for this compound and pave the way for innovative solutions across multiple disciplines.

In conclusion, 5-bromo-3-methyl-N-(3-methylphenyl)-2-pyridinamine is a versatile compound with significant potential in various fields due to its unique chemical properties. Its role in drug discovery, materials science, and organic synthesis highlights its importance as a valuable molecule for both academic research and industrial applications. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make even greater contributions to scientific advancement.